Cas no 622362-35-0 ((2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate)

• Product Name: (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate
• CAS No: 622362-35-0
• MF: C₁₉H₁₁NO₄S
• MW: 349.359943628311
• CID: 5418258
• Update Time: 2025-06-03

(2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl thiophene-2-carboxylate
• (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

• Inchi： 1S/C19H11NO4S/c21-18-14-4-3-13(23-19(22)17-2-1-9-25-17)11-15(14)24-16(18)10-12-5-7-20-8-6-12/h1-11H
• InChI Key： QQWCBBJHJCQWPB-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4C=CN=CC=4)C(=O)C3=CC=2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

Compound CAS No. 622362-35-0: (2Z)-3-Oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl thiophene-2-carboxylate

The compound with CAS No. 622362-35-0, named as (2Z)-3-Oxo-2-(pyridin-4-yl)methylidene-1-benzofuran derivative, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical and biological properties. The structure of this compound includes a benzofuran ring system, a pyridine moiety, and a thiophene group, all of which contribute to its versatile reactivity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound involves multi-step reactions, including cross-coupling reactions, oxidation processes, and stereo-selective formations. These methods have been optimized to ensure high yields and excellent stereochemical control, which are critical for maintaining the compound's bioactivity and stability.

The benzofuran core of this molecule is known for its aromaticity and ability to participate in π–π interactions, making it a valuable component in designing bioactive molecules. The presence of the pyridinyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly useful in drug design, where fine-tuning of electronic properties is essential for achieving desired pharmacokinetic profiles.

One of the most intriguing aspects of this compound is its potential as a biological scaffold. Recent studies have demonstrated that similar structures exhibit significant activity against various enzymes and receptors. For instance, derivatives of benzofuran have shown promise as inhibitors of kinases and other key enzymes involved in disease pathways. The integration of the thiophene group further enhances the molecule's versatility by introducing additional functional groups that can interact with biological targets.

In terms of applications, this compound could serve as a lead molecule for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its unique structure allows for extensive chemical modification, enabling researchers to explore a wide range of analogs with varying potencies and selectivities. Additionally, the compound's stability under physiological conditions makes it a strong candidate for further preclinical studies.

From a materials science perspective, the compound's heterocyclic framework could be exploited for designing advanced materials with tailored optical and electronic properties. For example, thiophene-containing polymers are widely used in organic electronics due to their excellent charge transport capabilities. Incorporating this compound into polymer systems could lead to novel materials with enhanced performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis and characterization of this compound also highlight the importance of modern analytical techniques in structural elucidation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the compound's structure and stereochemistry. These tools are essential for ensuring the accuracy of synthetic procedures and for understanding the relationship between molecular structure and function.

In conclusion, CAS No. 622362-35-0 represents a cutting-edge advancement in organic chemistry with immense potential across multiple disciplines. Its complex structure combines several functional groups that offer diverse reactivity and bioactivity profiles. As research continues to uncover new applications for such compounds, they will undoubtedly play a pivotal role in shaping future innovations in medicine and materials science.